Cas no 1203682-82-9 (6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride)

• Product Name: 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride
• CAS No: 1203682-82-9
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 1031347
• PubChem ID: 71303874
• Update Time: 2025-10-31

6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride
• 6-(trifluoromethyl)spiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclopropane],hydrochloride
• J-517958
• 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]hydrochloride
• 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]--hydrogen chloride (1/1)
• 1203682-82-9
• 6-(trifluoromethyl)spiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclopropane];hydrochloride
• DTXSID60745142
• 6' -(trifluoromethyl)-2' ,3' -dihydro-1' H-spiro[cyclopropane-1,4' -isoquinoline] hydrochloride
• 6/'-(trifluoroMethyl)-2/',3/'-dihydro-1/'H-spiro[cyclopropane-1,4/'-isoquinoline] hydrochloride

• Inchi： 1S/C12H12F3N.ClH/c13-12(14,15)9-2-1-8-6-16-7-11(3-4-11)10(8)5-9;/h1-2,5,16H,3-4,6-7H2;1H
• InChI Key： UWXGUIKVHLVMBT-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2CNCC3(C=2C=1)CC3)(F)F

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride

Comprehensive Overview of 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride (CAS No. 1203682-82-9)

6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride (CAS No. 1203682-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique spirocyclic structure combined with a trifluoromethyl group, which enhances its potential applications in drug discovery and material science. The presence of the hydrochloride salt further improves its solubility and stability, making it a valuable candidate for various experimental and industrial uses.

The structural complexity of 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride highlights its relevance in modern medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics. The trifluoromethyl group is known for its ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for drug development. This compound's CAS No. 1203682-82-9 is frequently searched in academic and industrial databases, reflecting its growing importance in scientific literature.

In the context of current trends, 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride aligns with the rising demand for fluorinated compounds in pharmaceuticals. Fluorine incorporation is a hot topic due to its ability to enhance drug efficacy and reduce side effects. Additionally, the compound's spirocyclic framework is a subject of interest in fragment-based drug design, a strategy gaining traction in the pharmaceutical industry. These attributes make CAS No. 1203682-82-9 a compound worth exploring for researchers focused on innovative drug candidates.

From a synthetic perspective, the preparation of 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride involves advanced organic synthesis techniques. The incorporation of the trifluoromethyl group often requires specialized reagents and conditions, which are areas of active research. The compound's hydrochloride salt form is preferred for its ease of handling and improved bioavailability, factors that are critical for scaling up production. Researchers frequently inquire about the synthetic routes and purification methods for CAS No. 1203682-82-9, underscoring its practical significance.

The potential applications of 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride extend beyond pharmaceuticals. Its unique structure makes it a candidate for material science applications, such as the development of advanced polymers or catalysts. The trifluoromethyl group can impart desirable properties like thermal stability and chemical resistance, which are valuable in industrial settings. This versatility contributes to the compound's appeal across multiple disciplines, as evidenced by the frequent searches for its CAS No. 1203682-82-9 in cross-disciplinary research.

In summary, 6'-(Trifluoromethyl)-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] hydrochloride (CAS No. 1203682-82-9) represents a compelling area of study in both pharmaceutical and material science fields. Its structural features, including the spirocyclic core and trifluoromethyl moiety, offer numerous opportunities for innovation. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discussions and industrial applications.